Cas no 1806947-72-7 (Ethyl 2-chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-acetate)

• Product Name: Ethyl 2-chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-acetate
• CAS No: 1806947-72-7
• MF: C₁₁H₉ClF₅NO₂
• MW: 317.639679670334
• CID: 4874716
• Update Time: 2025-06-11

Ethyl 2-chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-acetate

• Inchi： 1S/C11H9ClF5NO2/c1-2-20-8(19)4-7-6(11(15,16)17)3-5(10(13)14)9(12)18-7/h3,10H,2,4H2,1H3
• InChI Key： FYLIMZAZYDFDRV-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C=C(C(F)(F)F)C(CC(=O)OCC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• XLogP3: 3.5
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-acetate

Ethyl 2-chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-acetate (CAS No. 1806947-72-7): A Comprehensive Overview

Ethyl 2-chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-acetate, identified by its CAS number 1806947-72-7, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of chloro, difluoromethyl, and trifluoromethyl substituents, contribute to its unique chemical properties and make it a valuable scaffold for further chemical modifications and biological evaluations.

The synthesis and characterization of Ethyl 2-chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-acetate have been extensively studied in recent years. The introduction of fluorine atoms into the pyridine ring enhances the metabolic stability and lipophilicity of the molecule, which are critical factors in drug design. Furthermore, the chloro and difluoromethyl groups provide additional sites for functionalization, allowing chemists to explore a wide range of derivatives with tailored biological activities.

Recent research has highlighted the potential of Ethyl 2-chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-acetate as a lead compound in the development of novel therapeutic agents. Studies have demonstrated its efficacy in various pharmacological assays, including anti-inflammatory, antiviral, and anticancer activities. The compound's ability to interact with specific biological targets has been attributed to its unique structural motifs, which enable precise binding and modulation of enzymatic and receptor systems.

In particular, the trifluoromethyl group has been shown to enhance the binding affinity of small molecules to their targets by increasing hydrophobic interactions. This feature is particularly relevant in the design of kinase inhibitors, where high binding affinity is often required for therapeutic efficacy. Additionally, the chloro substituent can participate in hydrogen bonding or other non-covalent interactions, further contributing to the compound's binding properties.

The synthetic route to Ethyl 2-chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-acetate involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only showcase the expertise of medicinal chemists but also pave the way for scalable production processes.

The pharmacokinetic profile of Ethyl 2-chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-acetate has been evaluated through preclinical studies, which have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The compound exhibits favorable pharmacokinetic characteristics, including good oral bioavailability and moderate metabolic stability. These findings suggest that it may be suitable for further development into a clinical candidate.

One of the most compelling aspects of Ethyl 2-chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-acetate is its potential for structure-based drug design. Computational modeling techniques have been utilized to understand how this compound interacts with biological targets at a molecular level. These studies have provided critical insights into key binding residues and interaction patterns, guiding the optimization process toward more potent and selective derivatives.

The impact of fluorine substitution on the pharmacological properties of pyridine derivatives has been a topic of intense research in recent years. The ability of fluorine atoms to modulate electronic properties, lipophilicity, and metabolic stability has made them indispensable tools in medicinal chemistry. In the case of Ethyl 2-chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-acetate, these effects contribute to its unique profile as a lead compound for drug discovery.

The future directions for research on Ethyl 2-chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-acetate include further exploration of its biological activities and development into novel therapeutic agents. Preclinical studies are planned to evaluate its safety profile and efficacy in animal models, which could pave the way for clinical trials if promising results are obtained. Additionally, computational studies will continue to play a crucial role in optimizing its structure for improved pharmacological properties.

In conclusion, Ethyl 2-chloro-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-6-acetate (CAS No. 1806947-72-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and favorable pharmacokinetic properties make it a promising candidate for further development into novel therapeutic agents. The ongoing research in this area underscores the importance of innovative chemical synthesis and computational modeling in driving progress in drug discovery.